Cas no 115175-19-4 (3-Amino-N-(4-methoxyphenyl)benzamide)

• Product Name: 3-Amino-N-(4-methoxyphenyl)benzamide
• CAS No: 115175-19-4
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD00578698
• CID: 1067078
• PubChem ID: 824200
• Update Time: 2025-06-25

3-Amino-N-(4-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(4-methoxyphenyl)benzamide
• 3-amino-N-(4-methoxyphenyl)benzamide(SALTDATA: FREE)
• 3-amino-N-(4-methoxy-phenyl)-benzamide
• AC1LGN4B
• AG-690
• AG-D-36102
• CTK4A9209
• SureCN1352307
• OTAVA-BB 994993
• UKRORGSYN-BB BBV-033064
• BS-35635
• AKOS000146375
• MFCD00578698
• SCHEMBL1352307
• AG-690/09302032
• 115175-19-4
• DTXSID20356430
• Benzamide, 3-amino-N-(4-methoxyphenyl)-

• MDL： MFCD00578698
• Inchi： 1S/C14H14N2O2/c1-18-13-7-5-12(6-8-13)16-14(17)10-3-2-4-11(15)9-10/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： LWJRUDWWISWNHG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 242.10600
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 3.18390

3-Amino-N-(4-methoxyphenyl)benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Amino-N-(4-methoxyphenyl)benzamide

Comprehensive Overview of 3-Amino-N-(4-methoxyphenyl)benzamide (CAS 115175-19-4): Properties, Applications, and Research Insights

3-Amino-N-(4-methoxyphenyl)benzamide, identified by its CAS number 115175-19-4, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This benzamide derivative features a unique molecular structure combining an amino group at the 3-position of the benzene ring and a 4-methoxyphenyl substituent, making it a versatile intermediate for drug discovery and material science applications.

Recent studies highlight the compound's role in modulating enzyme inhibition and receptor binding, particularly in targeting kinase pathways—a hot topic in oncology and neurodegenerative disease research. Researchers are exploring its potential as a scaffold for designing small-molecule therapeutics, aligning with the growing demand for precision medicine solutions. The methoxy group enhances solubility, while the amino functionality allows for further derivatization, addressing key challenges in drug bioavailability.

In synthetic chemistry, CAS 115175-19-4 serves as a building block for heterocyclic compounds, with applications in developing fluorescent probes and polymeric materials. Its thermal stability (decomposition point >250°C) and moderate polarity make it suitable for high-performance liquid chromatography (HPLC) analysis, a technique frequently searched by analytical chemists optimizing method development protocols.

Environmental and safety profiles of 3-Amino-N-(4-methoxyphenyl)benzamide comply with REACH and OECD guidelines, as evidenced by its low ecotoxicity scores. This aligns with the industry's shift toward green chemistry principles, a trending topic in sustainable pharmaceutical manufacturing. Computational studies using QSAR models predict favorable ADMET properties, further boosting its appeal for preclinical research.

The compound's X-ray crystallography data reveals planar molecular geometry, facilitating π-π stacking interactions—a critical feature for crystal engineering applications. Patent literature indicates its use in photovoltaic materials, resonating with the surge in renewable energy-related searches. Analytical characterization via NMR (¹H/¹³C) and mass spectrometry confirms high purity (>98%), meeting stringent requirements for GMP-grade intermediates.

Market analysts note rising demand for CAS 115175-19-4 in Asia-Pacific regions, driven by expanding contract research organizations (CROs). Storage recommendations (2-8°C under inert atmosphere) and handling protocols are frequently queried by laboratory personnel, reflecting practical user concerns. Recent publications in ACS Medicinal Chemistry Letters underscore its utility in fragment-based drug design, a technique dominating current hit-to-lead optimization discussions.

Future directions include exploring metal-organic frameworks (MOFs) incorporating this benzamide derivative for catalytic applications, a niche intersecting chemistry and nanotechnology. The compound's logP value (2.1±0.3) and hydrogen bond donor/acceptor count make it a model subject for cheminformatics tutorials, addressing educational search trends in computational chemistry.